Cas no 1217662-55-9 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid
• CAS No: 1217662-55-9
• MF: C₂₂H₁₉NO₅
• MW: 377.389966249466
• MDL: MFCD01311774
• CID: 1035509
• PubChem ID: 2761794
• Update Time: 2025-06-14

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid
• Fmoc-(R)-3-Amino-3-(2-furyl)-propionic acid
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(furan-2-yl)propanoic acid
• 4018AA
• fmoc-(r)-3-amino-3-(2-furyl)propanoic acid
• Fmoc-(R)-3-amino-3-(2-furyl)-propionic acid, AldrichCPR
• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid
• DTXSID00375922
• PS-12514
• CS-0179045
• 1217662-55-9
• (3R)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(FURAN-2-YL)PROPANOIC ACID
• 2-Furanpropanoic acid, beta-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (betaR)-
• E84213
• AKOS015948837
• EN300-1164478
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(furan-2-yl)propanoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoicacid
• MFCD04117844

• MDL： MFCD01311774
• Inchi： 1S/C22H19NO5/c24-21(25)12-19(20-10-5-11-27-20)23-22(26)28-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,23,26)(H,24,25)/t19-/m1/s1
• InChI Key： WNBKREXSNCMGTJ-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C1=CC=CO1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.12600
• Monoisotopic Mass: 377.12632271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.8
• Molecular Weight: 377.4

Experimental Properties

• PSA: 92.26000
• LogP: 4.53850

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid (CAS No. 1217662-55-9)

The compound (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid (CAS No. 1217662-55-9) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a furan-2-yl moiety and an Fmoc-protected amine, makes it a valuable building block for researchers developing novel bioconjugates and therapeutic peptides. The growing interest in peptide-based drugs and targeted drug delivery systems has increased demand for high-purity intermediates like this compound.

In recent years, the pharmaceutical industry has witnessed a surge in research involving unnatural amino acids, particularly those with heterocyclic side chains like the furan group present in this molecule. The furan ring contributes to enhanced bioavailability and binding affinity in many drug candidates, addressing current challenges in drug development such as improving oral absorption and metabolic stability. This aligns with trending searches for "how to improve peptide stability" and "heterocyclic amino acids in drug design" across scientific databases.

The Fmoc protecting group in 1217662-55-9 represents a crucial feature for modern solid-phase peptide synthesis (SPPS) methodologies, which dominate current peptide production workflows. This protection strategy enables efficient stepwise chain elongation while maintaining excellent orthogonal deprotection characteristics. Researchers frequently search for "Fmoc removal conditions" and "SPPS optimization techniques," highlighting the practical relevance of such protected amino acid derivatives in laboratory settings.

From a structural perspective, the chiral center at the 3-position and the carboxylic acid functionality provide multiple points for structural modification and conjugation chemistry. This versatility makes the compound particularly valuable for creating peptide mimetics and small molecule probes, addressing current interests in "chemical biology tools" and "peptidomimetic drug discovery." The furan heterocycle additionally offers opportunities for click chemistry applications and metal coordination, expanding its utility in biomaterials science.

Quality control aspects of CAS 1217662-55-9 are critical, with analytical methods typically including HPLC purity assessment, chiral purity verification, and mass spectrometric characterization. These parameters respond to frequent queries about "amino acid derivative characterization" and "peptide building block quality standards." The compound's storage stability under recommended conditions (-20°C, desiccated) ensures reliable performance in sensitive peptide coupling reactions, a common concern among synthetic chemists.

Emerging applications in peptide therapeutics for metabolic disorders and oncology have further highlighted the importance of structurally diverse amino acid derivatives. The furan-containing side chain in this compound may contribute to pharmacophore development for targets like GPCRs and protein-protein interactions, areas receiving substantial research attention as evidenced by search trends for "peptide GPCR modulators" and "PPI inhibitors." This positions (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-2-yl)propanoic acid as a strategically important intermediate for innovative drug discovery programs.

The synthesis and application of this compound also intersect with sustainable chemistry initiatives, as researchers explore green solvent alternatives for peptide synthesis and atom-efficient coupling methods. These aspects respond to growing concerns about "environmentally friendly peptide synthesis" and "reducing waste in pharmaceutical manufacturing," demonstrating how traditional building blocks adapt to modern green chemistry paradigms while maintaining synthetic efficiency.

In bioconjugation chemistry, the compound's carboxyl group enables diverse ligand attachment strategies, facilitating the development of peptide-drug conjugates and diagnostic probes. This addresses current interests in "antibody-drug conjugate linkers" and "molecular imaging agents," where controlled conjugation chemistry is paramount. The furan ring additionally provides potential for bioorthogonal reactions, expanding its utility in live-cell labeling applications.

As the peptide therapeutics market continues to expand, with increasing approvals for chronic disease treatments and targeted therapies, specialized building blocks like CAS 1217662-55-9 will remain essential tools for medicinal chemists. Its balanced combination of structural features, synthetic versatility, and potential biological relevance positions it as a valuable asset in addressing current challenges in drug discovery and biopharmaceutical development.